molecular formula C12H23NO B8636597 1-(Cyclohexylamino)-1-(hydroxymethyl)cyclopentane

1-(Cyclohexylamino)-1-(hydroxymethyl)cyclopentane

Cat. No.: B8636597
M. Wt: 197.32 g/mol
InChI Key: MPYJCUWYMDGYKL-UHFFFAOYSA-N
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Description

1-(Cyclohexylamino)-1-(hydroxymethyl)cyclopentane is a useful research compound. Its molecular formula is C12H23NO and its molecular weight is 197.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H23NO

Molecular Weight

197.32 g/mol

IUPAC Name

[1-(cyclohexylamino)cyclopentyl]methanol

InChI

InChI=1S/C12H23NO/c14-10-12(8-4-5-9-12)13-11-6-2-1-3-7-11/h11,13-14H,1-10H2

InChI Key

MPYJCUWYMDGYKL-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC2(CCCC2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of LiAlH4 (0.93 g, 24.4 mmol) and AlCl3 (3.24 g, 24.4 mmol) in THF at 4° C. was added dropwise a solution of 14-aza-7-oxadispiro[4.2.5.1]tetradecane (2.38 g, 12,2 mmol) in THF (15 mL). The resulting mixture was warmed to 20° C. and stirred for 45 min., then cooled to 4° C. Water (5 mL) was slowly added to quench the reaction and a 1N NaOH solution (85 mL) was added to dissolve the resulting solids. The resulting solution was extracted with Et2O (200 mL). The organic layer was dried (Na2SO4) and concentrated under reduced pressure to yield 1-(cyclohexylamino)-1-(hydroxymethyl)cyclopentane 1.89 g (79%): GC-MS m/z 197 (M+).
Quantity
0.93 g
Type
reactant
Reaction Step One
Name
Quantity
3.24 g
Type
reactant
Reaction Step One
Quantity
2.38 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
85 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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